4-(1-Ethyl-propoxy)-3,6-dimethyl-2-(2,4,6-trimethyl-phenoxy)-pyridine
4-(1-Ethyl-propoxy)-3,6-dimethyl-2-(2,4,6-trimethyl-phenoxy)-pyridine
CP-316311 is a potent and selective CRF 1 receptor antagonist with an IC50 value of 6.8 nM in receptor binding and demonstrates oral efficacy in central nervous system (CNS) in vivo models. CP-316311 was advanced to phase II depression trials to test the hypothesis that CRF 1 antagonists could be used clinically as antidepressant drugs.
Brand Name:
Vulcanchem
CAS No.:
175139-41-0
VCID:
VC0524289
InChI:
InChI=1S/C21H29NO2/c1-8-18(9-2)23-19-12-16(6)22-21(17(19)7)24-20-14(4)10-13(3)11-15(20)5/h10-12,18H,8-9H2,1-7H3
SMILES:
CCC(CC)OC1=C(C(=NC(=C1)C)OC2=C(C=C(C=C2C)C)C)C
Molecular Formula:
C21H29NO2
Molecular Weight:
327.5 g/mol
4-(1-Ethyl-propoxy)-3,6-dimethyl-2-(2,4,6-trimethyl-phenoxy)-pyridine
CAS No.: 175139-41-0
Inhibitors
VCID: VC0524289
Molecular Formula: C21H29NO2
Molecular Weight: 327.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 175139-41-0 |
|---|---|
| Product Name | 4-(1-Ethyl-propoxy)-3,6-dimethyl-2-(2,4,6-trimethyl-phenoxy)-pyridine |
| Molecular Formula | C21H29NO2 |
| Molecular Weight | 327.5 g/mol |
| IUPAC Name | 3,6-dimethyl-4-pentan-3-yloxy-2-(2,4,6-trimethylphenoxy)pyridine |
| Standard InChI | InChI=1S/C21H29NO2/c1-8-18(9-2)23-19-12-16(6)22-21(17(19)7)24-20-14(4)10-13(3)11-15(20)5/h10-12,18H,8-9H2,1-7H3 |
| Standard InChIKey | ZSEJGVQTBLJRCQ-UHFFFAOYSA-N |
| SMILES | CCC(CC)OC1=C(C(=NC(=C1)C)OC2=C(C=C(C=C2C)C)C)C |
| Canonical SMILES | CCC(CC)OC1=C(C(=NC(=C1)C)OC2=C(C=C(C=C2C)C)C)C |
| Appearance | Solid powder |
| Description | CP-316311 is a potent and selective CRF 1 receptor antagonist with an IC50 value of 6.8 nM in receptor binding and demonstrates oral efficacy in central nervous system (CNS) in vivo models. CP-316311 was advanced to phase II depression trials to test the hypothesis that CRF 1 antagonists could be used clinically as antidepressant drugs. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4-(1-ethylpropoxy)-3,6-dimethyl-2-(2,4,6-trimethylphenoxy)pyridine CP 316311 CP-316311 CP316311 |
| Reference | 1: Tresadern G, Bemporad D, Howe T. A comparison of ligand based virtual 2: Chen YL, Braselton J, Forman J, Gallaschun RJ, Mansbach R, Schmidt AW, Seeger |
| PubChem Compound | 9818802 |
| Last Modified | Nov 11 2021 |
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